Cas no 3618-60-8 (Mordant Black 7)

• Product Name: Mordant Black 7
• CAS No: 3618-60-8
• MF: C₁₆H₁₁ClN₂NaO₆S
• MW: 417.776112794876
• CID: 44322
• PubChem ID: 137216253
• Update Time: 2025-04-18

Mordant Black 7 Chemical and Physical Properties

Names and Identifiers

• Mordant Black 7
• Acid mordant Black 7
• Sodium 5-chloro-3-[(1,5-dihydroxy-2-naphthyl)azo]-2-hydroxybenzenesulphonate
• sodium 5-chloro-3-[2-(1,5-dioxo-1,5-dihydronaphthalen-2-yl)hydrazino]-2-hydroxybenzenesulfonate
• 3618-60-8
• NS00083133
• Sodium 5-chloro-3-((1,5-dihydroxy-2-naphthyl)azo)-2-hydroxybenzenesulphonate
• Sodium 5-chloro-3-((1,5-dihydroxynaphthalen-2-yl)diazenyl)-2-hydroxybenzenesulfonate
• EINECS 222-808-4
• sodium;5-chloro-3-[(1,5-dihydroxynaphthalen-2-yl)diazenyl]-2-hydroxybenzenesulfonate

• Inchi： 1S/C16H11ClN2O6S.Na/c17-8-6-12(16(22)14(7-8)26(23,24)25)19-18-11-5-4-9-10(15(11)21)2-1-3-13(9)20;/h1-7,20-22H,(H,23,24,25);/b19-18+;
• InChI Key： ZLMFFZBEIZANSS-LTRPLHCISA-N
• SMILES： ClC1C=C(C(=C(C=1)S(=O)(=O)O)O)/N=N/C1=CC=C2C(=CC=CC2=C1O)O.[Na]

Computed Properties

• Exact Mass: 415.984579
• Monoisotopic Mass: 415.984579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 874
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C